8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
Description
The compound “8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid” is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3 . This group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom . The trifluoromethyl group is often used in pharmaceuticals and drugs due to its enhanced lipophilicity, metabolic stability, and pharmacokinetic properties .
Synthesis Analysis
Trifluoromethyl ketones (TFMKs) are valuable synthetic targets and are used as synthons in the construction of fluorinated pharmacons . Various methods exist to introduce this functionality. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride . Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper .Molecular Structure Analysis
The molecular structure of “8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid” is complex and would require advanced spectroscopic techniques for detailed analysis . The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .Chemical Reactions Analysis
The trifluoromethylation of aldehydes with (bpy)Cu (CF3)3, Et3SiH, and K2S2O8 in aqueous acetone at room temperature provides the corresponding trifluoromethyl ketones in satisfactory yields . The protocol is applicable to both aliphatic and aromatic aldehydes and exhibits wide functional group compatibility .Physical And Chemical Properties Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine . For this reason, trifluoromethyl-substituted compounds are often strong acids .Safety and Hazards
Future Directions
The incorporation of a trifluoromethyl group into organic motifs has seen enormous growth in the last decade . This is due to the enhanced lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides . Future research will likely continue to explore the potential applications of trifluoromethyl-containing compounds in pharmaceuticals and agrochemical products .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves the synthesis of the tetrahydroquinoline ring system followed by the introduction of the trifluoromethyl and carboxylic acid functional groups.", "Starting Materials": [ "2-aminobenzotrifluoride", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium borohydride", "chloroacetic acid", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium cyanoborohydride", "sodium carbonate", "methyl iodide", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "water" ], "Reaction": [ "Step 1: Synthesis of 2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline", "a. React 2-aminobenzotrifluoride with ethyl acetoacetate in the presence of sodium ethoxide to form 2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline.", "Step 2: Synthesis of 8-(trifluoromethyl)-2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline", "a. React 2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline with acetic anhydride and sodium acetate to form the acetylated intermediate.", "b. Reduce the acetylated intermediate with sodium borohydride to form 8-(trifluoromethyl)-2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline.", "Step 3: Synthesis of 8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid", "a. React 8-(trifluoromethyl)-2-ethyl-4-methyl-1,2,3,4-tetrahydroquinoline with chloroacetic acid and sodium hydroxide to form the carboxylic acid intermediate.", "b. Convert the carboxylic acid intermediate to the corresponding diazonium salt using sodium nitrite and hydrochloric acid.", "c. Reduce the diazonium salt with sodium cyanoborohydride to form the amine intermediate.", "d. React the amine intermediate with methyl iodide and sodium carbonate to form the methyl ester intermediate.", "e. Hydrolyze the methyl ester intermediate with sodium hydroxide to form 8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid.", "f. Purify the final product using sodium bicarbonate, sodium chloride, and sodium sulfate." ] } | |
CAS RN |
1780282-30-5 |
Product Name |
8-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
Molecular Formula |
C11H10F3NO2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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